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Introduction

Apiose is a unique branched-chain pentose, 3-C-(hydroxymethyl)-D-glycero-tetrose, found
primarily in the plant kingdom.[1] It is a crucial component of complex cell wall polysaccharides,
such as rhamnogalacturonan Il (RG-II) and apiogalacturonan, playing a vital role in cell wall
structure and integrity.[1][2] Beyond its structural role, apiose is a constituent of a vast array of
secondary metabolites, with nearly 1200 apiosylated glycosides identified to date.[3] These
compounds are distributed across more than 106 families of higher plants, with a high
prevalence in the Fabaceae, Lamiaceae, and Asteraceae families.[1] Apiose-containing
secondary metabolites encompass a wide range of chemical classes, including flavonoids,
saponins, terpenes, and cardiac glycosides, and exhibit diverse and promising biological
activities. This guide provides a comprehensive technical overview of the biosynthesis,
chemical diversity, quantitative analysis, experimental protocols, and biological significance of
these fascinating natural products.

Biosynthesis of Apiose and Apiosylated Secondary
Metabolites
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The biosynthesis of apiose and its subsequent incorporation into secondary metabolites is a
two-step process involving the formation of an activated sugar donor, UDP-apiose, followed by
the transfer of the apiosyl moiety to an acceptor molecule by a glycosyltransferase.

UDP-Apiose Biosynthesis

The precursor for apiose biosynthesis is UDP-D-glucuronic acid, a common intermediate in
plant carbohydrate metabolism.[4] The conversion of UDP-D-glucuronic acid to UDP-D-apiose
and UDP-D-xylose is catalyzed by the bifunctional enzyme UDP-D-apiose/UDP-D-xylose
synthase (AXS).[4] This NAD+-dependent reaction involves a decarboxylation and an unusual
intramolecular rearrangement of the carbon skeleton.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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